1-(2-Fluorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]urea
• InChI: InChI=1S/C17H20FN3O2S/c18-14-3-1-2-4-15(14)20-17(22)19-11-16(13-5-8-23-12-13)21-6-9-24-10-7-21/h1-5,8,12,16H,6-7,9-11H2,(H2,19,20,22)
• InChI Key: MIWSLFIFFQQXKL-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNC(=O)NC2=CC=CC=C2F)C3=COC=C3
• Molecular Formula: C17H20FN3O2S
• Molecular Weight: 349.4 g/mol

Description

1-(2-Fluorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea, also known as TP0427736, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

• sEH Inhibition : A series of soluble epoxide hydrolase (sEH) inhibitors containing 2-fluorophenyl fragments, similar in structure to the queried compound, have been developed. These inhibitors show a range of inhibition potency, with some demonstrating enhanced potency due to extra hydrogen bonding between the fluorine atom and catalytic tyrosine residues (Burmistrov et al., 2019).

• Vibrational Properties and DFT Studies : Research into similar furan and thiophene derivatives has included synthesis, crystal structure assessment, and Density Functional Theory (DFT) studies to understand their molecular properties (Sun et al., 2021).

• Chemosensor Development : Phenanthroline fluorophore-based chemosensors, which are structurally related, have been synthesized for distinguishing between neutral ureas and their salts. These chemosensors provide a different optical response for each type of compound, aiding in analytical applications (Engel et al., 2007).

• Synthesis and Properties of Derivatives : Research on N-[R-Adamantan-1(2)-yl]-N′-(2-fluorophenyl)ureas has shown that introducing a fluorine atom increases the sEH inhibitory activity, indicating potential medicinal applications (Burmistrov & Butov, 2018).

• Anticholinesterase Activities : Novel urea derivatives have been synthesized and tested for their inhibitory activity against acetylcholinesterase (ACHE) and butyrylcholinesterase (BCHE). These findings suggest potential therapeutic applications for neurodegenerative diseases (Kurt et al., 2015).

• Antimicrobial Activity : A study on substituted benzoxazaphosphorin 2-yl ureas, which are structurally similar, has found good antimicrobial activity, indicating potential for development in antimicrobial treatments (Haranath et al., 2007).

• Synthesis and Bioactivity : The synthesis of 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea, a related compound, and its bioactivity against various pathogens, highlights potential medicinal applications (Donlawson et al., 2020).